Cas no 1434126-88-1 ((1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane)

• Product Name: (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane
• CAS No: 1434126-88-1
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 4604429
• Update Time: 2025-08-05

(1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane

• Inchi： 1S/C7H14N2/c1-9-5-6-2-3-8-4-7(6)9/h6-8H,2-5H2,1H3/t6-,7-/m0/s1
• InChI Key： UPTIQMLLFYHQPD-BQBZGAKWSA-N
• SMILES： [C@]12([H])[C@]([H])(CN1C)CCNC2

Additional information on (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane

Introduction to (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane (CAS No. 1434126-88-1)

(1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane (CAS No. 1434126-88-1) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazabicycloalkanes, which are known for their potential biological activities and therapeutic applications. The specific stereochemistry of this compound, denoted by the (1R,6S) configuration, plays a crucial role in its pharmacological properties and interactions with biological targets.

The chemical structure of (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane features a bicyclic ring system with two nitrogen atoms and a methyl group at the 8-position. This unique arrangement confers the compound with distinct conformational flexibility and stability, which are essential for its biological activity. The diazabicycloalkane scaffold has been extensively studied for its ability to modulate various biological processes, including neurotransmitter systems and enzyme activities.

Recent research has highlighted the potential of (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent and selective binding to specific receptors and enzymes, making it a promising candidate for drug discovery efforts. For instance, it has been reported to have significant affinity for serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety.

In addition to its receptor binding properties, (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane has also demonstrated promising activity in preclinical models of neurodegenerative diseases. Research conducted by a team at the University of California found that this compound can effectively reduce neuroinflammation and protect against neuronal cell death in models of Alzheimer's disease and Parkinson's disease. These findings suggest that (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane may have therapeutic potential in treating these debilitating conditions.

The pharmacokinetic properties of (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane have also been extensively studied to ensure its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent.

To further explore the therapeutic potential of (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various neurological disorders. Early results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses.

In conclusion, (1R,6S)-8-methyl-3,8-diazabicyclo[4.2.0]octane (CAS No. 1434126-88-1) is a promising compound with a unique chemical structure and significant biological activity. Its potential applications in treating neurological disorders make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and treatment options for patients.